Cas no 1804020-49-2 (3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804020-49-2
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4798683
• Update Time: 2025-10-25

3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-4-1-3(2-12)5(13)6(14-4)7(15)16/h1H,2,12-13H2,(H,15,16)
• InChI Key： QCOLRCDPQIILMR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CN)=C(C(C(=O)O)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -1.3
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid

3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid is a complex organic compound with the CAS number 1804020-49-2. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical and agrochemical industries due to their diverse biological activities. The structure of this compound is characterized by a pyridine ring with multiple substituents, including an amino group at position 3, an aminomethyl group at position 4, and a trifluoromethoxy group at position 6. The carboxylic acid group at position 2 further enhances its functional diversity.

The synthesis of 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and minimize by-products.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. This makes it a candidate for the development of drugs targeting Alzheimer's disease. Additionally, its trifluoromethoxy group contributes to enhanced lipophilicity, which improves its bioavailability and pharmacokinetic properties.

In the field of agrochemistry, 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid has shown potential as a herbicide. Its ability to inhibit specific plant enzymes involved in photosynthesis makes it effective against a wide range of weeds without significant toxicity to crops. Recent research has also explored its role as a fungicide, demonstrating activity against phytopathogenic fungi such as Fusarium species.

The environmental impact of this compound is another area of active research. Studies have evaluated its degradation pathways under various conditions, including soil and aquatic environments. Results indicate that it undergoes rapid microbial degradation, reducing its persistence in the environment. However, further investigations are needed to assess its long-term effects on non-target organisms.

From a structural perspective, the pyridine ring serves as a versatile scaffold for functionalization. The presence of multiple amino groups enhances its ability to form hydrogen bonds, which is crucial for interactions with biological targets. The trifluoromethoxy group not only increases lipophilicity but also confers electronic effects that modulate the compound's reactivity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid with various protein targets. Molecular docking studies have revealed favorable interactions with key residues in enzyme active sites, providing insights into its mechanism of action. These computational tools are increasingly being integrated with experimental data to accelerate drug discovery processes.

In conclusion, 3-Amino-4-(aminomethyl)-6-(trifluoromethoxy)pyridine-2-carboxylic acid represents a valuable compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in addressing challenges in human health and agriculture.